Cas no 472-30-0 (Masticadienolic acid)

• Product Name: Masticadienolic acid
• CAS No: 472-30-0
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 837394
• PubChem ID: 73719044
• Update Time: 2025-04-19

Masticadienolic acid Chemical and Physical Properties

Names and Identifiers

• Masticadienolic acid
• (3β,13α,14β,17α,20S,24Z)-3-Hydroxylanosta-7,24-dien-26-oic acid
• 24Z-masticadienolic acid
• Cyclolandenol
• cyclolaudenol
• (3beta,13alpha,14beta,17alpha,20S,24Z)-3-Hydroxylanosta-7,24-dien-26-oic acid
• 3β-Hydroxytirucalla-7
• [ "3β-Hydroxytirucalla-7", "24(Z)-dien-26-oic acid" ]
• CS-0023876
• FS-9907
• HY-N3313
• (Z,6S)-6-[(3S,5R,9R,10R,13S,14S,17S)-3-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylhept-2-enoic acid
• AKOS040762027
• 472-30-0
• (3,13,14,17,20S,24Z)-3-Hydroxylanosta-7,24-dien-26-oic acid
• B0005-190211
• CHEMBL5266227
• Masticadielic acid

• Inchi： 1S/C30H48O3/c1-19(9-8-10-20(2)26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h10-11,19,21-22,24-25,31H,8-9,12-18H2,1-7H3,(H,32,33)/b20-10-/t19-,21-,22-,24-,25-,28+,29-,30+/m0/s1
• InChI Key： UILQHUKSFUOOLH-MCGHDPRASA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@@H](CC=C3[C@@H]2CC[C@@]2(C)[C@H]([C@@H](C)CC/C=C(\C(=O)O)/C)CC[C@@]23C)C1(C)C

Computed Properties

• Exact Mass: 456.36000
• Monoisotopic Mass: 456.36034539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Color/Form: Cryst.
• Density: 1.1±0.1 g/cm3
• Boiling Point: 567.2±50.0 °C at 760 mmHg
• Flash Point: 310.9±26.6 °C
• PSA: 57.53000
• LogP: 7.39970
• Vapor Pressure: 0.0±3.5 mmHg at 25°C

Masticadienolic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids